CID 10197661

Specification

• CAS No.: 1722-26-5
• Molecular Formula: C6H18BN
• Molecular Weight: 115.02
• Standard InChI: InChI=1S/C6H15BN/c1-4-8(7,5-2)6-3/h4-6H2,1-3H3
• SMILES: [B-][N+](CC)(CC)CC

Introduction

Chemical Properties and Characteristics

PubChem typically provides a range of computed and experimental properties for compounds in its database. For compounds similar to what CID 10197661 might represent, these properties often include:

Physical and Chemical Properties

PubChem provides comprehensive physical and chemical property data for compounds in its database. This typically includes:

Property Category	Property Examples
Molecular Properties	Molecular weight, exact mass, monoisotopic mass
Topological Properties	Topological polar surface area, complexity
Lipophilicity	XLogP3-AA
Hydrogen Bonding	Hydrogen bond donor count, acceptor count
Structural Features	Rotatable bond count, stereocenter count
Physical State	Appearance, color, odor (when available)

For compounds with imidazole structures similar to what CID 10197661 might represent, these properties often reflect their biological relevance and reactivity patterns.

Structural Classification

Imidazole-containing compounds typically feature a five-membered ring with three carbon atoms and two nitrogen atoms at non-adjacent positions. These compounds often exhibit important biological activities due to their ability to participate in hydrogen bonding, act as weak bases, and coordinate with metal ions in biological systems.

Related Compounds and Structural Analogs

The PubChem database organizes related compounds through various classification schemes. Structural analogs with imidazole moieties that may relate to CID 10197661 include:

Imidazolide (CID 3386966)

Imidazolide is an organic nitrogen anion that is the conjugate base of 1H-imidazole. It has the following properties:

• Molecular Formula: C3H3N2-

• Molecular Weight: 67.07 g/mol

• InChIKey: JBFYUZGYRGXSFL-UHFFFAOYSA-N

• SMILES: C1=CN=C[N-]1

Imidazolide demonstrates interesting chemical reactivity due to its anionic nature and nucleophilic properties, which makes it relevant in various chemical reactions and biological processes.

Imidazole Carboxamide (CID 2942)

This compound represents another imidazole derivative with the following properties:

• Molecular Formula: C6H10N6O

• Structure: Contains imidazole rings with carboxamide functional groups

• Applications: Used in pharmaceutical research and development

Imidazole carboxamide derivatives have shown significant biological activities, including potential therapeutic applications in various disease states.

Accessing and Interpreting PubChem Information

Database Navigation Methods

PubChem offers several methods to access compound information:

• Direct CID search: Using the format https://pubchem.ncbi.nlm.nih.gov/compound/[CID]

• Structure-based search: Using the online molecule editor to find structures similar to a drawn query

• Property-based search: Searching by chemical formula, molecular weight, or other properties

• Text search: Using compound names, fragments, or other text identifiers

For researchers interested in CID 10197661, the direct CID search would be the most efficient method to access specific information about this compound.

Data Interpretation Guidelines

When interpreting PubChem data, researchers should consider:

• Data sources: PubChem aggregates information from multiple contributors, with varying levels of curation

• Standardization processes: Compounds undergo standardization to ensure consistent representation

• Property calculation methods: Computed properties use specific algorithms that may vary in accuracy

• Bioactivity data context: Experimental conditions and assay protocols affect bioactivity results

Understanding these factors helps researchers appropriately contextualize the information available for compounds like CID 10197661.

Research Applications of Imidazole-Containing Compounds

Compounds containing imidazole structures, similar to what CID 10197661 might represent, have demonstrated significant research applications in various fields:

Pharmaceutical Research

Imidazole derivatives have shown promise in pharmaceutical development due to their diverse biological activities:

• Antifungal properties: Many azole antifungal medications contain imidazole structures

• Anti-inflammatory effects: Some imidazole derivatives demonstrate anti-inflammatory activity

• Anticancer potential: Certain compounds in this class have shown antiproliferative properties against cancer cell lines

Catalysis and Synthetic Chemistry

Imidazole structures also play important roles in:

• Organocatalysis: Acting as catalysts in various organic transformations

• Coordination chemistry: Forming complexes with transition metals

• Biomimetic chemistry: Mimicking the active sites of certain enzymes

These applications demonstrate the broad utility of imidazole-containing compounds in chemical research and development.